N-benzyl-1-(2-hydroxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide

• IUPAC Name: N-benzyl-1-[(2-hydroxyphenyl)methyl]-N-(2-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C28H32N2O2/c31-27-14-8-7-13-26(27)22-29-18-16-25(17-19-29)28(32)30(21-24-11-5-2-6-12-24)20-15-23-9-3-1-4-10-23/h1-14,25,31H,15-22H2
• InChI Key: VOICOZXGZMWXBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N(CCC2=CC=CC=C2)CC3=CC=CC=C3)CC4=CC=CC=C4O
• Molecular Formula: C28H32N2O2
• Molecular Weight: 428.6 g/mol

Description

N-benzyl-1-(2-hydroxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide, also known as BHPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BHPP is a piperidinecarboxamide derivative that has been synthesized through various methods and has been shown to have interesting biochemical and physiological effects. In

Mechanism of Action

N-benzyl-1-(2-hydroxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide acts as a positive allosteric modulator of the sigma-1 receptor, which is a transmembrane protein that is expressed in various tissues including the brain. The sigma-1 receptor is involved in various physiological processes such as pain perception, cognition, and mood regulation. This compound binds to a specific site on the sigma-1 receptor and enhances its activity, which leads to downstream effects such as increased release of neurotransmitters and modulation of ion channel activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anxiolytic and antidepressant-like effects in animal models. This compound has also been shown to enhance the release of dopamine and serotonin in the brain, which suggests its potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-1-(2-hydroxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide in lab experiments is its ability to selectively modulate the activity of the sigma-1 receptor, which can help researchers better understand the role of this receptor in various physiological processes. However, one limitation of using this compound is its potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-benzyl-1-(2-hydroxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide. One direction is to further explore its potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety. Another direction is to investigate its effects on other physiological processes such as pain perception and cognition. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential off-target effects.

Scientific Research Applications

N-benzyl-1-(2-hydroxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide has potential applications in scientific research due to its ability to modulate the activity of certain receptors in the brain. This compound has been shown to act as a positive allosteric modulator of the sigma-1 receptor, which is involved in various physiological processes such as pain perception, cognition, and mood regulation. This compound has also been shown to have anxiolytic and antidepressant-like effects in animal models, which suggests its potential therapeutic applications in the treatment of anxiety and depression.